molecular formula C11H12BrNO3S2 B610450 2-(4,5-Dihydro-1,3-thiazol-2-ylsulfanyl)-1-(3,4-dihydroxyphenyl)ethanone;hydrobromide CAS No. 1035875-01-4

2-(4,5-Dihydro-1,3-thiazol-2-ylsulfanyl)-1-(3,4-dihydroxyphenyl)ethanone;hydrobromide

Cat. No. B610450
CAS RN: 1035875-01-4
M. Wt: 350.24
InChI Key: GUNFIDRZOBRQCN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

RETRA is an anticancer agent. It acts by exerting anticancer activity in Ewing's sarcoma cells independent of their TP53 status.

Scientific Research Applications

Synthesis and Chemical Reactions

  • The compound is utilized in the synthesis of 4,4-disubstituted 4,5-dihydro-1,3-thiazol-2-amines and thiazolidin-2-ones through a reaction with thiourea or N,N′-diphenylthiourea, leading to products of nucleophilic substitution and Michael addition (Potikha, Turov, & Kovtunenko, 2008).
  • In another reaction with thiocarbamides, it leads to the synthesis of 4-(2-oxo-2-phenylethyl)-4-phenyl-and 4-(2-oxo-2-phenylethyl)-3,4-diphenyl-1,3-thiazolidin-2-one hydrobromides (Potikha & Kovtunenko, 2007).

Biomedical Research

  • A series of 3-heteroarylthioquinoline derivatives, synthesized using this compound, showed in vitro activity against Mycobacterium tuberculosis, indicating potential as antituberculosis agents (Chitra et al., 2011).
  • Some 5,6-Diphenyl-1,2,4-triazine-3-thiones and related compounds synthesized from this chemical showed promising anti-cancer effects, with moderate ability to suppress kidney cancer cells (Rybakova, Kim, Khaybullina, & Sobolevskaya, 2020).
  • In antifungal research, derivatives of benzoxazole synthesized from this compound demonstrated anti-Candida activity and disrupted membrane transport processes in Candida strains (Staniszewska et al., 2021).

Antimicrobial and Anticancer Applications

  • Novel benzoquinones synthesized from this compound exhibited antimicrobial activity against various bacteria and fungi, showing potential as antimicrobial agents (Chaaban et al., 2012).
  • A study on the synthesis of imidazo[2,1-b][1,3]thiazoles derived from this compound highlighted its potential in developing anticancer agents, especially for kidney cancer (Potikha & Brovarets, 2020).

properties

CAS RN

1035875-01-4

Molecular Formula

C11H12BrNO3S2

Molecular Weight

350.24

IUPAC Name

2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)-1-(3,4-dihydroxyphenyl)ethanone;hydrobromide

InChI

InChI=1S/C11H11NO3S2.BrH/c13-8-2-1-7(5-9(8)14)10(15)6-17-11-12-3-4-16-11;/h1-2,5,13-14H,3-4,6H2;1H

InChI Key

GUNFIDRZOBRQCN-UHFFFAOYSA-N

SMILES

C1CSC(=N1)SCC(=O)C2=CC(=C(C=C2)O)O.Br

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>2 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

synonyms

RETRA; 

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-(4,5-Dihydro-1,3-thiazol-2-ylsulfanyl)-1-(3,4-dihydroxyphenyl)ethanone;hydrobromide
Reactant of Route 2
2-(4,5-Dihydro-1,3-thiazol-2-ylsulfanyl)-1-(3,4-dihydroxyphenyl)ethanone;hydrobromide
Reactant of Route 3
Reactant of Route 3
2-(4,5-Dihydro-1,3-thiazol-2-ylsulfanyl)-1-(3,4-dihydroxyphenyl)ethanone;hydrobromide
Reactant of Route 4
2-(4,5-Dihydro-1,3-thiazol-2-ylsulfanyl)-1-(3,4-dihydroxyphenyl)ethanone;hydrobromide
Reactant of Route 5
2-(4,5-Dihydro-1,3-thiazol-2-ylsulfanyl)-1-(3,4-dihydroxyphenyl)ethanone;hydrobromide
Reactant of Route 6
2-(4,5-Dihydro-1,3-thiazol-2-ylsulfanyl)-1-(3,4-dihydroxyphenyl)ethanone;hydrobromide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.